Cas no 160448-53-3 (Isoleucylleucine TFA Salt)

• Product Name: Isoleucylleucine TFA Salt
• CAS No: 160448-53-3
• MF: C₁₄H₂₅F₃N₂O₅
• MW: 358.35391497612
• CID: 5171228
• Update Time: 2025-06-11

Isoleucylleucine TFA Salt Chemical and Physical Properties

Names and Identifiers

• L-Leucine, L-isoleucyl-, mono(trifluoroacetate) (9CI)
• Isoleucylleucine TFA Salt

• Inchi： 1S/C12H24N2O3.C2HF3O2/c1-5-8(4)10(13)11(15)14-9(12(16)17)6-7(2)3;3-2(4,5)1(6)7/h7-10H,5-6,13H2,1-4H3,(H,14,15)(H,16,17);(H,6,7)/t8-,9-,10-;/m0./s1
• InChI Key： HGOSTIDMEUANHK-PUBMXKGKSA-N
• SMILES： C(F)(F)(F)C(=O)O.[C@@H](C(=O)O)(CC(C)C)NC(=O)[C@@H](N)[C@@H](C)CC

Additional information on Isoleucylleucine TFA Salt

Introduction to Isoleucylleucine TFA Salt (CAS No. 160448-53-3)

The compound Isoleucylleucine TFA Salt, with the chemical name N-(2-amino-3-methylbutanoyl)-2-amino-3-methylbutanamide trifluoroacetic acid salt, is a significant derivative in the field of peptidomimetics and proteomics. Its molecular structure, characterized by a trifluoroacetic acid salt form, makes it a valuable tool in synthetic chemistry and drug development. This introduction delves into the properties, applications, and recent research advancements related to this compound.

Isoleucylleucine TFA Salt is an amino acid derivative that plays a crucial role in the synthesis of peptide analogs. The trifluoroacetic acid (TFA) salt form enhances its solubility and stability, making it particularly useful in laboratory settings. The presence of both isoleucine and leucine residues in its structure contributes to its unique chemical properties, which are leveraged in various biochemical assays and molecular biology experiments.

In recent years, the demand for high-quality peptide derivatives has surged due to their applications in targeted drug delivery systems and biomarker discovery. The Isoleucylleucine TFA Salt is one such derivative that has garnered attention for its ability to mimic natural amino acids while offering enhanced chemical stability. This makes it an ideal candidate for use in peptide-based therapeutics and diagnostic tools.

One of the most compelling aspects of Isoleucylleucine TFA Salt is its role in peptidomimetic research. Peptidomimetics are synthetic molecules designed to mimic the bioactivity of natural peptides but with improved pharmacological properties. The trifluoroacetic acid salt form of this compound enhances its compatibility with various organic solvents, facilitating its use in complex synthetic reactions. This has opened new avenues for the development of novel peptidomimetics with potential therapeutic applications.

Recent studies have highlighted the importance of Isoleucylleucine TFA Salt in the development of protease inhibitors. Proteases are enzymes that play a critical role in numerous biological processes, including digestion and immune response. Inhibiting these enzymes can lead to the development of drugs for various diseases, such as cancer and inflammation-related disorders. The unique structure of Isoleucylleucine TFA Salt allows it to interact with protease active sites effectively, making it a promising candidate for drug design.

The compound's versatility also extends to its use in mass spectrometry-based proteomics studies. Mass spectrometry is a powerful analytical technique used to identify and quantify proteins in complex biological samples. The stability provided by the trifluoroacetic acid salt form ensures that peptides derived from this compound can be accurately analyzed without degradation. This has significant implications for researchers studying protein-protein interactions and metabolic pathways.

In addition to its applications in drug development and proteomics, Isoleucylleucine TFA Salt has found utility in synthetic organic chemistry. Its structure serves as a building block for more complex molecules, enabling chemists to design novel compounds with tailored properties. The trifluoroacetic acid salt form also aids in purification processes, making it easier to isolate desired products from reaction mixtures.

The latest research on Isoleucylleucine TFA Salt has revealed its potential in nanotechnology applications. Researchers have explored its use as a component in self-assembling peptide nanostructures, which have potential applications in drug delivery and tissue engineering. The ability of this compound to form stable aggregates under specific conditions makes it an attractive candidate for nanotechnology-based therapies.

The future prospects of Isoleucylleucine TFA Salt are promising, with ongoing studies exploring its role in advanced materials science and biotechnology. As our understanding of molecular interactions continues to grow, so does the demand for high-quality peptide derivatives like this one. Its unique properties make it a valuable asset in both academic research and industrial applications.